Cas no 136033-70-0 (Dermaseptin I (Phyllomedusasauvagei) (9CI))

Dermaseptin I (Phyllomedusa sauvagei) (9CI) is an antimicrobial peptide derived from the skin secretions of the South American frog Phyllomedusa sauvagei. This 34-amino acid peptide exhibits broad-spectrum activity against bacteria, fungi, and protozoa, making it a subject of interest in antimicrobial research. Its mechanism involves disrupting microbial cell membranes, leading to rapid pathogen inactivation. Dermaseptin I is particularly noted for its stability and efficacy against drug-resistant strains, offering potential applications in pharmaceutical and biomedical fields. Research continues to explore its therapeutic potential, including wound healing and infection control, while minimizing cytotoxicity to mammalian cells. Its natural origin and potent activity underscore its significance in peptide-based antimicrobial studies.
Dermaseptin I (Phyllomedusasauvagei) (9CI) structure
136033-70-0 structure
Product Name:Dermaseptin I (Phyllomedusasauvagei) (9CI)
CAS No:136033-70-0
MF:C152H257N43O44S2
MW:3455.05871272087
MDL:MFCD00146655
CID:196585
PubChem ID:16130489
Update Time:2025-10-29

Dermaseptin I (Phyllomedusasauvagei) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Dermaseptin I (Phyllomedusasauvagei) (9CI)
    • Dermaseptin
    • ALA-LEU-TRP-LYS-THR-MET-LEU-LYS-LYS-LEU-GLY-THR-MET-ALA-LEU-HIS-ALA-GLY-LYS-ALA-ALA-LEU-GLY-ALA-ALA-ALA-ASP-THR-ILE-SER-GLN-GLY-THR-GLN
    • ALA-LEU-TRP-LYS-THR-MET-LEU-LYS-LYS-LEU-GLY-THR-MET-ALA-LEU-HIS-ALA-GLY-LYS-ALA-LEU-GLY-ALA-ALA-ALA-ALA-ASP-THR-ILE-SER-GLN-GLY-THR-GLN
    • DERMASEPTIN I
    • 136212-91-4
    • MFCD00146655
    • CHEMBL525200
    • 136033-70-0
    • NH2-Ala-Leu-Trp-Lys-Thr-Met-Leu-Lys-Lys-Leu-Gly-Thr-Met-Ala-Leu-His-Ala-Gly-Lys-Ala-Ala-Leu-Gly-Ala-Ala-Ala-Asp-Thr-Ile-Ser-Gln-Gly-Thr-Gln-COOH
    • Dermaseptin DS 01
    • Dermaseptin from Phyllomedusa sauvagii
    • Dermaseptin S3(1-16)
    • Dermaseptin (H-L-Ala-L-Leu-L-Trp-L-Lys-L-Thr-L-Met-L-Leu-L-Lys-L-Lys-L-Leu-Gly-L-Thr-L-Met-L-Ala-L-Leu-L-His-L-Ala-Gly-L-Lys-L-Ala-L-Ala-L-Leu-Gly-L-Ala-L-Ala-L-Ala-L-Asp-L-Thr-L-Ile-L-Ser-L-Gln-Gly-L-Thr-L-Gln-OH)
    • Dermaseptin S
    • dermaseptin S1
    • L-Glutamine, L-alanyl-L-leucyl-L-tryptophyl-L-lysyl-L-threonyl-L-methionyl-L-leucyl-L-lysyl-L-lysyl-L-leucylglycyl-L-threonyl-L-methionyl-L-alanyl-L-leucyl-L-histidyl-L-alanylglycyl-L-lysyl-L-alanyl-L-alanyl-L-leucylglycyl-L-alanyl-L-alanyl-L-alanyl-L-.alpha.-aspartyl-L-threonyl-L-isoleucyl-L-seryl-L-glutaminylglycyl-L-threonyl-
    • MDL： MFCD00146655
    • Inchi： 1S/C152H257N43O44S2/c1-27-77(12)118(147(233)190-110(70-196)146(232)178-98(44-46-111(158)201)131(217)163-68-115(205)192-120(87(22)198)149(235)181-101(152(238)239)45-47-112(159)202)193-151(237)122(89(24)200)195-145(231)109(63-117(207)208)185-129(215)84(19)169-126(212)81(16)168-125(211)80(15)167-113(203)66-164-132(218)102(56-72(2)3)183-128(214)83(18)170-127(213)82(17)172-134(220)94(40-30-34-50-153)174-114(204)67-162-124(210)79(14)171-140(226)108(62-91-65-160-71-166-91)189-143(229)105(59-75(8)9)184-130(216)85(20)173-135(221)99(48-54-240-25)179-148(234)119(86(21)197)191-116(206)69-165-133(219)103(57-73(4)5)186-137(223)96(42-32-36-52-155)175-136(222)95(41-31-35-51-154)176-141(227)106(60-76(10)11)187-138(224)100(49-55-241-26)180-150(236)121(88(23)199)194-139(225)97(43-33-37-53-156)177-144(230)107(61-90-64-161-93-39-29-28-38-92(90)93)188-142(228)104(58-74(6)7)182-123(209)78(13)157/h28-29,38-39,64-65,71-89,94-110,118-122,161,196-200H,27,30-37,40-63,66-70,153-157H2,1-26H3,(H2,158,201)(H2,159,202)(H,160,166)(H,162,210)(H,163,217)(H,164,218)(H,165,219)(H,167,203)(H,168,211)(H,169,212)(H,170,213)(H,171,226)(H,172,220)(H,173,221)(H,174,204)(H,175,222)(H,176,227)(H,177,230)(H,178,232)(H,179,234)(H,180,236)(H,181,235)(H,182,209)(H,183,214)(H,184,216)(H,185,215)(H,186,223)(H,187,224)(H,188,228)(H,189,229)(H,190,233)(H,191,206)(H,192,205)(H,193,237)(H,194,225)(H,195,231)(H,207,208)(H,238,239)/t77-,78-,79-,80-,81-,82-,83-,84-,85-,86+,87+,88+,89+,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,118-,119-,120-,121-,122-/m0/s1
    • InChI Key： YFHLIDBAPTWLGU-CTKMSOPVSA-N
    • SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(NCC(N[C@@H](C)C(N[C@@H](C)C(N[C@@H](C)C(N[C@@H](CC(=O)O)C(N[C@@H]([C@@H](C)O)C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)[C@@H](C)O)=O)=O)CCC(N)=O)=O)CO)=O)[C@@H](C)CC)=O)=O)=O)=O)=O)=O)=O)CC(C)C)=O)=O)=O)CCCCN)=O)=O)C)=O)CC1=CN=CN1)=O)CC(C)C)=O)=O)CCSC)=O)[C@@H](C)O)=O)=O)CC(C)C)=O)CCCCN)=O)CCCCN)=O)CC(C)C)=O)NC([C@H]([C@@H](C)O)NC([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(C)C)NC([C@H](C)N)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 3452.86541
  • Monoisotopic Mass: 3452.8636010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 49
  • Hydrogen Bond Acceptor Count: 52
  • Heavy Atom Count: 241
  • Rotatable Bond Count: 118
  • Complexity: 7840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 35
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -12.2
  • Topological Polar Surface Area: 1450Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 1396.8
  • Solubility: Not determined

Dermaseptin I (Phyllomedusasauvagei) (9CI) Security Information

  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • Safety Term：S22-24/25

Dermaseptin I (Phyllomedusasauvagei) (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB476967-0,5 mg
Dermaseptin; .
 136033-70-0
0,5 mg
 €176.40 2022-05-20
abcr
AB476967-1 mg
Dermaseptin; .
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abcr
AB476967-0.50,5mg
Dermaseptin (H-L-Ala-L-Leu-L-Trp-L-Lys-L-Thr-L-Met-L-Leu-L-Lys-L-Lys-L-Leu-Gly-L-Thr-L-Met-L-Ala-L-Leu-L-His-L-Ala-Gly-L-Lys-L-Ala-L-Ala-L-Leu-Gly-L-Ala-L-Ala-L-Ala-L-Asp-L-Thr-L-Ile-L-Ser-L-Gln-Gly-L-Thr-L-Gln-OH); .
 136033-70-0
0.50,5mg
 €176.40 2024-04-19
abcr
AB476967-1mg
Dermaseptin (H-L-Ala-L-Leu-L-Trp-L-Lys-L-Thr-L-Met-L-Leu-L-Lys-L-Lys-L-Leu-Gly-L-Thr-L-Met-L-Ala-L-Leu-L-His-L-Ala-Gly-L-Lys-L-Ala-L-Ala-L-Leu-Gly-L-Ala-L-Ala-L-Ala-L-Asp-L-Thr-L-Ile-L-Ser-L-Gln-Gly-L-Thr-L-Gln-OH); .
 136033-70-0
1mg
 €370.10 2025-04-21
A2B Chem LLC
AE33873-1mg
DERMASEPTIN
 136033-70-0 97%
1mg
 $165.00 2024-04-20
MedChemExpress
HY-P5594-1mg
Dermaseptin-S1
 136033-70-0 97.12%
1mg
 ￥1300 2024-04-20
MedChemExpress
HY-P5594-5mg
Dermaseptin-S1
 136033-70-0 97.12%
5mg
 ￥3250 2024-04-20
MedChemExpress
HY-P5594-10mg
Dermaseptin-S1
 136033-70-0 97.12%
10mg
 ￥4850 2024-04-20
A2B Chem LLC
AE33873-5mg
DERMASEPTIN
 136033-70-0 97%
5mg
 $360.00 2024-04-20
A2B Chem LLC
AE33873-10mg
DERMASEPTIN
 136033-70-0 97%
10mg
 $520.00 2024-04-20

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